![molecular formula C7H11NO3 B613252 1-Acetylproline CAS No. 1074-79-9](/img/structure/B613252.png)
1-Acetylproline
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Overview
Description
1-Acetylproline is a N-acyl-amino acid . It is also known by other names such as 1-acetylpyrrolidine-2-carboxylic acid and N-Acetyl-DL-proline .
Molecular Structure Analysis
The molecular formula of 1-Acetylproline is C7H11NO3 . The InChI representation is InChI=1S/C7H11NO3/c1-5(9)8-4-2-3-6(8)7(10)11/h6H,2-4H2,1H3,(H,10,11) . The molecular weight is 157.17 g/mol .
Physical And Chemical Properties Analysis
1-Acetylproline has a molecular weight of 157.17 g/mol . Its XLogP3 value, which is a measure of the compound’s lipophilicity, is -0.7 .
Scientific Research Applications
Organic Synthesis
Carboxylic acids, such as 1-acetylpyrrolidine-2-carboxylic acid, are versatile organic compounds used in organic synthesis . They are involved in various organic reactions, such as substitution, elimination, oxidation, coupling, etc . They can be used to obtain small molecules and macromolecules .
Nanotechnology
In nanotechnology, carboxylic acids are used as surface modifiers to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures . For example, organic carboxylic acids have been used to assist the surface modification of multiple wall carbon nanotubes (MWCNTs) by ultrasonic radiation, with applications in the production of polymer nanomaterials .
Polymers
Carboxylic acids have applications in the area of polymers, where they are used as monomers, additives, catalysts, etc . They can be used in the production of synthetic or natural polymers .
Medicine
Carboxylic acids and their derivatives are used in the field of medicine . They can be used in the production of pharmaceutical drugs .
Agriculture
Carboxylic acids also have applications in agriculture . They can be used in the production of various agricultural products .
Food Industry
Some carboxylic acids, such as citric acid, lactic acid, or fumaric acid, are produced from fermentation and are applied in the food industry .
Mechanism of Action
Target of Action
The primary target of 1-Acetylpyrrolidine-2-carboxylic acid is the (5R)-carbapenem-3-carboxylate synthase
. This enzyme plays a crucial role in the biosynthesis of carbapenem antibiotics .
Mode of Action
It is known to be involved in the fe (2+) and alpha-ketoglutarate-dependent conversion of (3s,5s)-carbapenam to (5r)-carbapenem , an essential step in carbapenem antibiotic biosynthesis.
Biochemical Pathways
The biochemical pathways affected by 1-Acetylpyrrolidine-2-carboxylic acid are primarily related to the synthesis of carbapenem antibiotics . Carbapenems are a class of highly effective antibiotic agents commonly used for the treatment of severe or high-risk bacterial infections.
Result of Action
Given its role in carbapenem biosynthesis, it may influence the production of these antibiotics and potentially affect bacterial growth and survival .
Safety and Hazards
properties
IUPAC Name |
1-acetylpyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c1-5(9)8-4-2-3-6(8)7(10)11/h6H,2-4H2,1H3,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNMSLDIYJOSUSW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC1C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001015808 |
Source
|
Record name | DL-Acetylproline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001015808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetylproline | |
CAS RN |
68-95-1, 1074-79-9 |
Source
|
Record name | Acetylproline | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=280718 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | DL-Acetylproline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001015808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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